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Compound of Interest

Compound Name:
Triphenylmethyl(2-bromoethyl)

sulfide

Cat. No.: B1145269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triphenylmethyl(2-bromoethyl)
sulfide (CAS No. 157522-54-8), a specialized chemical reagent. The guide details its chemical

and physical properties, commercial availability, safety information, a plausible synthetic route,

and its potential applications in research and drug development, particularly in the context of

peptide and protein chemistry.

Chemical and Physical Properties
Triphenylmethyl(2-bromoethyl) sulfide is a derivative of triphenylmethanethiol, featuring a

bromoethyl group attached to the sulfur atom. The bulky triphenylmethyl (trityl) group confers

specific reactivity and steric properties to the molecule. A summary of its key properties is

presented in Table 1.

Table 1: Chemical and Physical Properties of Triphenylmethyl(2-bromoethyl) sulfide[1]
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Property Value

CAS Number 157522-54-8

Molecular Formula C₂₁H₁₉BrS

Molecular Weight 383.34 g/mol

IUPAC Name
[2-(bromoethylsulfanyl)

(diphenyl)methyl]benzene

Synonyms
(2-Bromoethyl)(trityl)sulfane, (2-bromoethyl)

(trityl)sulfide

Appearance Powder or crystals

Storage Temperature 2-8°C, sealed in a dry environment[2]

Commercial Suppliers
Triphenylmethyl(2-bromoethyl) sulfide is available from a select number of chemical

suppliers. The purity and available quantities may vary. Researchers should consult the

suppliers' websites for the most current information.

Table 2: Commercial Suppliers of Triphenylmethyl(2-bromoethyl) sulfide

Supplier Purity Available Quantities

A2B Chem 95% 100mg, 250mg[3]

BLD Pharm 95% 100mg, 250mg, 1g[4]

Sigma-Aldrich (supplied by

BLD Pharmatech)
95% Varies

Safety and Handling
The Safety Data Sheet (SDS) provided by suppliers indicates that Triphenylmethyl(2-
bromoethyl) sulfide should be handled with care. The following is a summary of the GHS

hazard information.
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Table 3: GHS Hazard Information for Triphenylmethyl(2-bromoethyl) sulfide[2]

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Precautionary Statements:

Prevention: Wash hands thoroughly after handling. Do not eat, drink or smoke when using

this product. Wear protective gloves/eye protection/face protection.[2]

Response: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. If on

skin, wash with plenty of water. If in eyes, rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store at 2-8°C.[2]

Disposal: Dispose of contents/container to an approved waste disposal plant.[2]

Synthesis Protocol
A specific, peer-reviewed synthesis protocol for Triphenylmethyl(2-bromoethyl) sulfide is not

readily available in the public domain. However, a plausible and chemically sound method

would involve the S-alkylation of triphenylmethanethiol with an excess of 1,2-dibromoethane in

the presence of a base. This type of reaction is a standard method for the formation of

thioethers.

Proposed Experimental Protocol:

Reaction Setup: To a solution of triphenylmethanethiol (1.0 equivalent) in a suitable aprotic

solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a non-nucleophilic base

such as potassium carbonate (1.5 equivalents).
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Addition of Alkylating Agent: To the stirred suspension, add 1,2-dibromoethane (3.0-5.0

equivalents) dropwise at room temperature. The use of an excess of 1,2-dibromoethane is to

minimize the formation of the bis-alkylated product, 1,2-bis(tritylthio)ethane.

Reaction Monitoring: The reaction mixture is stirred at room temperature and monitored by

thin-layer chromatography (TLC) until the starting thiol is consumed.

Workup: Upon completion, the reaction mixture is poured into water and extracted with a

suitable organic solvent such as ethyl acetate. The combined organic layers are washed with

brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using a

gradient of hexane and ethyl acetate to afford the pure Triphenylmethyl(2-bromoethyl)
sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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